(2E)-3-(4-ethoxy-3-methoxyphenyl)-N,N-bis(2-methylpropyl)prop-2-enamide

• IUPAC Name: (E)-3-(4-ethoxy-3-methoxyphenyl)-N,N-bis(2-methylpropyl)prop-2-enamide
• InChI: InChI=1S/C20H31NO3/c1-7-24-18-10-8-17(12-19(18)23-6)9-11-20(22)21(13-15(2)3)14-16(4)5/h8-12,15-16H,7,13-14H2,1-6H3/b11-9+
• InChI Key: GWQBTWYBJNEULK-PKNBQFBNSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=CC(=O)N(CC(C)C)CC(C)C)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/C(=O)N(CC(C)C)CC(C)C)OC
• Molecular Formula: C20H31NO3
• Molecular Weight: 333.5 g/mol

Description

(2E)-3-(4-ethoxy-3-methoxyphenyl)-N,N-bis(2-methylpropyl)prop-2-enamide, also known as EMMP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EMMP is a member of the amide class of compounds, which are widely used in the pharmaceutical industry due to their diverse biological activities.

Scientific Research Applications

Catalysis and Chemical Synthesis

• Iron/Zinc-Co-catalyzed Directed Arylation and Alkenylation : Iron(III) salts, along with zinc(II) salts, have been used to catalyze the arylation, heteroarylation, and alkenylation of propionamides. These processes involve C–H activation and C–C bond formation, hinting at potential applications in the synthesis of complex molecules including compounds with structures similar to "(2E)-3-(4-ethoxy-3-methoxyphenyl)-N,N-bis(2-methylpropyl)prop-2-enamide" (Ilies et al., 2017).

Enamine Chemistry

• Preparation and Alkylation of Cyclic and Non-cyclic Enamino-thiones : The study on enamino-thiones demonstrates the synthetic versatility of enamine compounds, which could be relevant for synthesizing and modifying compounds like "(2E)-3-(4-ethoxy-3-methoxyphenyl)-N,N-bis(2-methylpropyl)prop-2-enamide" (Rasmussen et al., 1981).

Structural and Functional Analysis

• X-ray Crystallography and Spectroscopy : Studies employing X-ray crystallography and spectroscopic methods have provided detailed insights into the molecular structures of compounds with functionalities similar to "(2E)-3-(4-ethoxy-3-methoxyphenyl)-N,N-bis(2-methylpropyl)prop-2-enamide". These investigations reveal how substituents affect molecular geometry, electron distribution, and potential reactivity (Venkatesan et al., 2016).

Polymeric Materials

• Synthesis and Properties of Hyperbranched Aromatic Polyamide : Research on the thermal polymerization of specific monomers to produce hyperbranched aromatic polyamides demonstrates the application of complex amides in material science, potentially relevant to derivatives of "(2E)-3-(4-ethoxy-3-methoxyphenyl)-N,N-bis(2-methylpropyl)prop-2-enamide" for advanced material applications (Yang et al., 1999).